Glutaconic acid

Specification

• Description: Glutaconic acid, also known as 2-pentenedioic acid, is an unsaturated dicarboxylic acid. It is formed as one of the degradation products during the partial wet oxidation (PWO) of alkali lignin. The analysis of its crystal structure indicates that the compound exists predominantly in the trans-conformation. The geometric bond lengths and bond angles of glutaconic acid have been obtained using Hartree–Fock (HF), density functional calculations and IR spectral data.; Glutaconic acid is a short chain carboxylic acid which accumulates in the physiological body fluids in patients with deficiency of glutaryl-CoA dehydrogenase leading to glutaric aciduria type 1 disorder (GA1). It finds applications as a diagnostic biomarker since it is found in increased concentrations in the urine of patients with GA1. It can be detected by gas chromatography-mass spectrometry in biological fluids including urine, cerebrospinal fluid, and serum.; Glutaconic acid, also known as glutaconate or pentenedioate, belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Glutaconic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Glutaconic acid has been primarily detected in urine. Glutaconic acid is also a parent compound for other transformation products, including but not limited to, O-glutaconylcarnitine, (e)-3-methylglutaconic acid, and trans-4-carboxybut-2-enoyl-CoA. Glutaconic acid is a potentially toxic compound. Glutaconic acid has been linked to the inborn metabolic disorders including glutaric aciduria I.; Glutaconic acid is a pentenedioic acid that is pent-2-ene substituted by carboxy groups at positions 1 and 5. It has a role as a human metabolite. It is a conjugate acid of a glutaconate(1-).
• CAS No.: 1724-02-3
• Molecular Formula: C5H6O4
• Molecular Weight: 130.1 g/mol
• IUPAC Name: (E)-pent-2-enedioic acid
• Standard InChI: InChI=1S/C5H6O4/c6-4(7)2-1-3-5(8)9/h1-2H,3H2,(H,6,7)(H,8,9)/b2-1+
• Standard InChI Key: XVOUMQNXTGKGMA-OWOJBTEDSA-N
• Isomeric SMILES: C(/C=C/C(=O)O)C(=O)O
• SMILES: C(C=CC(=O)O)C(=O)O
• Canonical SMILES: C(C=CC(=O)O)C(=O)O
• Melting Point: 133-135°C